Cas no 1031142-45-6 (N'-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-(2,4-dichlorophenoxy)butanehydrazide)

• Product Name: N'-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-(2,4-dichlorophenoxy)butanehydrazide
• CAS No: 1031142-45-6
• MF: C₁₆H₁₅Cl₃N₄O₃S
• MW: 449.739299058914
• CID: 6309165
• PubChem ID: 25581838
• Update Time: 2025-05-20

N'-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-(2,4-dichlorophenoxy)butanehydrazide Chemical and Physical Properties

Names and Identifiers

• Z296034272
• AKOS034097205
• 1031142-45-6
• EN300-18480992
• N'-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-(2,4-dichlorophenoxy)butanehydrazide

• Inchi： 1S/C16H15Cl3N4O3S/c1-27-16-20-8-11(19)14(21-16)15(25)23-22-13(24)3-2-6-26-12-5-4-9(17)7-10(12)18/h4-5,7-8H,2-3,6H2,1H3,(H,22,24)(H,23,25)
• InChI Key： NOTWPOSJUMKXOZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCCC(NNC(C1C(=CN=C(N=1)SC)Cl)=O)=O)Cl

Computed Properties

• Exact Mass: 447.993045g/mol
• Monoisotopic Mass: 447.993045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on N'-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-(2,4-dichlorophenoxy)butanehydrazide

Professional Introduction to N'-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-(2,4-dichlorophenoxy)butanehydrazide (CAS No. 1031142-45-6)

N'-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-(2,4-dichlorophenoxy)butanehydrazide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1031142-45-6, represents a novel class of molecules with potential applications in the synthesis of bioactive agents. Its unique structural features, including a pyrimidine core and multiple functional groups, make it a promising candidate for further investigation in drug discovery.

The molecular structure of N'-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-(2,4-dichlorophenoxy)butanehydrazide consists of several key components that contribute to its reactivity and biological activity. The pyrimidine ring, a well-known scaffold in medicinal chemistry, serves as the central backbone for this compound. This ring is substituted with a chloro group at the 5-position and a methylsulfanyl group at the 2-position, which are known to enhance its interaction with biological targets.

Additionally, the compound features a carbonyl group attached to the pyrimidine ring, which is further connected to a butanehydrazide moiety. The butanehydrazide group introduces a hydrophilic character to the molecule, facilitating its solubility in aqueous environments. This property is particularly important for pharmaceutical applications, where bioavailability and cellular uptake are critical factors.

The presence of two chloro groups on the phenyl ring attached to the butanehydrazide moiety adds another layer of complexity to the compound's structure. These chloro substituents are known to increase the electrophilicity of the molecule, making it more susceptible to nucleophilic attack. This reactivity can be exploited in various synthetic pathways, allowing for the introduction of additional functional groups or modifications.

In recent years, there has been growing interest in developing new therapeutic agents based on pyrimidine derivatives. Pyrimidines are fundamental building blocks in nucleic acids and have been extensively studied for their role in various biological processes. Compounds like N'-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-(2,4-dichlorophenoxy)butanehydrazide leverage these structural properties to interact with biological targets and modulate cellular functions.

One of the most exciting areas of research involving this compound is its potential application in oncology. Pyrimidine-based molecules have shown promise as inhibitors of enzymes involved in cancer cell proliferation. The structural features of N'-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-(2,4-dichlorophenoxy)butanehydrazide make it a candidate for developing novel anticancer agents. Specifically, the combination of chloro and methylsulfanyl groups may enhance its binding affinity to target proteins such as kinases and other enzymes implicated in tumor growth.

Furthermore, the butanehydrazide moiety can be modified to introduce additional pharmacophores that improve drug-like properties such as bioavailability and metabolic stability. This flexibility allows researchers to fine-tune the molecular structure for optimal efficacy and minimal toxicity. Current studies are exploring various derivatives of this compound to identify lead candidates for preclinical testing.

The synthesis of N'-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-(2,4-dichlorophenoxy)butanehydrazide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key functional groups efficiently. These methods ensure high yields and purity, which are essential for pharmaceutical applications.

In addition to its potential in oncology, this compound has also shown promise in other therapeutic areas. For instance, it may be explored as an antimicrobial agent due to its ability to disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. The chloro substituents on the phenyl ring can interact with bacterial enzymes, leading to their inhibition or degradation.

The development of new antimicrobial agents is crucial in addressing rising concerns about antibiotic resistance. Pyrimidine derivatives have been identified as effective against various bacterial strains, making them valuable candidates for novel antibiotics. N'-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-(2,4-dichlorophenoxy)butanehydrazide could contribute significantly to this effort by providing a new scaffold for antimicrobial drug discovery.

Evaluation of the pharmacokinetic properties of this compound is also an important aspect of its development. Studies are being conducted to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). These parameters are critical for determining its suitability for clinical use and identifying potential side effects.

The use of computational modeling techniques has been instrumental in understanding the interactions between N'-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-(2,4-dichlorophenoxy)butanehydrazide and biological targets. Molecular docking studies have revealed that this compound can bind effectively to several key enzymes involved in cancer metabolism and signaling pathways. These findings provide valuable insights into its potential therapeutic effects and guide further optimization efforts.

In conclusion, N'-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-(2,4-dichlorophenoxy)butanehydrazide (CAS No. 1031142-45-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents in oncology and other medical fields. Ongoing research efforts aim to fully explore its biological activities and optimize its pharmacokinetic properties for clinical applications.